Cas no 2576471-39-9 (Fmoc-NH-SS-OH)

• Product Name: Fmoc-NH-SS-OH
• CAS No: 2576471-39-9
• MF: C₁₉H₂₁NO₃S₂
• MW: 375.504942655563
• CID: 6795078
• PubChem ID: 163335691
• Update Time: 2025-11-01

Fmoc-NH-SS-OH Chemical and Physical Properties

Names and Identifiers

• 2576471-39-9
• 9H-fluoren-9-ylmethyl N-[2-(2-hydroxyethyldisulfanyl)ethyl]carbamate
• Fmoc-NH-SS-OH

• Inchi： 1S/C19H21NO3S2/c21-10-12-25-24-11-9-20-19(22)23-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18,21H,9-13H2,(H,20,22)
• InChI Key： OWHMPDDKLIJYCO-UHFFFAOYSA-N
• SMILES： S(CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)SCCO

Computed Properties

• Exact Mass: 375.09628588g/mol
• Monoisotopic Mass: 375.09628588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 109Ų

Additional information on Fmoc-NH-SS-OH

Professional Introduction of Fmoc-NH-SS-OH (CAS No. 2576471-39-9)

Fmoc-NH-SS-OH (CAS No. 2576471-39-9) is a specialized Fmoc-protected amino acid derivative widely used in peptide synthesis and bioconjugation chemistry. This compound features a unique disulfide (SS) linker, making it valuable for applications in drug discovery, biomaterials, and protein engineering. Researchers and pharmaceutical companies frequently search for Fmoc-NH-SS-OH suppliers, Fmoc-NH-SS-OH synthesis methods, and its role in click chemistry and SPPS (Solid-Phase Peptide Synthesis).

The growing demand for peptide-based therapeutics has increased interest in Fmoc-NH-SS-OH due to its ability to introduce disulfide bonds—a critical structural element in many bioactive peptides. With the rise of personalized medicine and targeted drug delivery, this compound plays a pivotal role in developing stable peptide-drug conjugates. Its Fmoc (9-fluorenylmethoxycarbonyl) protecting group ensures compatibility with standard peptide coupling reagents, making it a preferred choice in automated peptide synthesizers.

In addition to pharmaceutical applications, Fmoc-NH-SS-OH is used in nanotechnology and biomaterials research. Scientists leverage its disulfide bridge for constructing stimuli-responsive hydrogels and smart drug carriers. The compound’s redox-sensitive properties make it ideal for designing controlled-release systems, a hot topic in cancer therapy and regenerative medicine. Many researchers seek information on Fmoc-NH-SS-OH solubility, storage conditions, and handling protocols to ensure optimal performance in experiments.

The market for Fmoc-NH-SS-OH is expanding due to advancements in peptide-based vaccines and antibody-drug conjugates (ADCs). Companies specializing in custom peptide synthesis often stock this compound to meet the needs of academic labs and biotech firms. With increasing interest in green chemistry, some suppliers now offer eco-friendly synthesis routes for Fmoc-NH-SS-OH, reducing environmental impact while maintaining high purity (>98%).

For researchers exploring Fmoc-NH-SS-OH applications, recent studies highlight its utility in cell-penetrating peptides (CPPs) and bioimaging probes. The compound’s disulfide bond can be selectively cleaved under reducing conditions, enabling precise control over drug release kinetics. This feature aligns with current trends in precision medicine and theranostics, where Fmoc-NH-SS-OH serves as a versatile building block.

To optimize experimental outcomes, users often search for Fmoc-NH-SS-OH MSDS, NMR data, and HPLC purification methods. Proper handling of this compound requires awareness of its light sensitivity and recommendations for -20°C storage. As the demand for high-purity peptide intermediates grows, Fmoc-NH-SS-OH remains a critical reagent in modern chemical biology and medicinal chemistry research.